Cas no 123344-02-5 (2,4-Difluoro-5-nitroaniline)

• Product Name: 2,4-Difluoro-5-nitroaniline
• CAS No: 123344-02-5
• MF: C₆H₄F₂N₂O₂
• MW: 174.104968070984
• MDL: MFCD04038395
• CID: 1029356
• PubChem ID: 2758312
• Update Time: 2025-06-07

2,4-Difluoro-5-nitroaniline Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-5-nitroaniline
• 2,4,6-TRIFLUORO-N-METHOXY-N-METHYLBENZENECARBOXAMIDE
• 2,4-bisfluoro-5-nitro aniline
• 2,4-Difluoro-5-nitro-phenylamine
• 5-amino-2,4-difluoronitrobenzene
• Benzenamine,2,4-difluoro-5-nitro
• Benzenamine, 2,4-difluoro-5-nitro-
• 2,4-difluoro-5-nitrophenylamine
• 2,4-Difluoro-5-nitrobenzenamine
• LYWNQLCSOFZLOR-UHFFFAOYSA-N
• SBB065086
• AS00310
• NE28159
• AK136285
• AB0030693
• X2907
• 4
• BS-13620
• MFCD04038395
• SY036100
• CS-W006389
• EN300-27289
• Z235344777
• 123344-02-5
• SCHEMBL500039
• DTXSID00374273
• AMY28450
• AKOS001372663

• MDL： MFCD04038395
• Inchi： 1S/C6H4F2N2O2/c7-3-1-4(8)6(10(11)12)2-5(3)9/h1-2H,9H2
• InChI Key： LYWNQLCSOFZLOR-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1[N+](=O)[O-])N)F

Computed Properties

• Exact Mass: 174.02400
• Monoisotopic Mass: 174.02408370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8
• XLogP3: 1.3

Experimental Properties

• Melting Point: 94-96°C
• PSA: 71.84000
• LogP: 2.55960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2,4-Difluoro-5-nitroaniline

Comprehensive Overview of 2,4-Difluoro-5-nitroaniline (CAS No. 123344-02-5)

2,4-Difluoro-5-nitroaniline (CAS No. 123344-02-5) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceuticals, and materials science. This compound is characterized by its unique chemical structure, which includes two fluorine atoms and a nitro group attached to an aniline backbone. The combination of these functional groups imparts distinct properties that make it a valuable intermediate in various synthetic processes.

The chemical formula of 2,4-Difluoro-5-nitroaniline is C₆H₄F₂N₂O₂. Its molecular weight is approximately 178.10 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and ethanol. These solubility properties facilitate its use in a wide range of chemical reactions and processes.

In the realm of pharmaceutical research, 2,4-Difluoro-5-nitroaniline has gained attention due to its potential as a building block for the synthesis of novel drugs. The presence of the nitro group and fluorine atoms can significantly influence the biological activity and pharmacokinetic properties of the final drug molecules. Recent studies have explored the use of this compound in the development of anti-inflammatory agents, antimicrobial compounds, and anticancer drugs.

A notable example of its application in drug discovery is the synthesis of fluorinated anilines with potent anti-inflammatory activity. Research published in the Journal of Medicinal Chemistry highlighted the effectiveness of these compounds in reducing inflammation in preclinical models. The study demonstrated that the introduction of fluorine atoms and a nitro group significantly enhanced the potency and selectivity of the anti-inflammatory agents.

Beyond pharmaceuticals, 2,4-Difluoro-5-nitroaniline has found applications in materials science. Its unique electronic properties make it a suitable candidate for the development of advanced materials such as organic semiconductors and dyes. In particular, the compound has been used to synthesize fluorinated dyes with enhanced photostability and colorfastness. These dyes have potential applications in textile dyeing, printing inks, and optical devices.

The synthesis of 2,4-Difluoro-5-nitroaniline typically involves multi-step processes that include nitration and fluorination reactions. One common synthetic route involves the nitration of 2,4-difluoroaniline using concentrated nitric acid followed by purification steps to obtain the desired product. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, such as using catalytic systems that reduce waste generation and energy consumption.

The safety and handling of 2,4-Difluoro-5-nitroaniline are critical considerations for researchers and industrial users. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to avoid exposure to skin or inhalation. It is recommended to handle this compound in well-ventilated areas and use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, 2,4-Difluoro-5-nitroaniline (CAS No. 123344-02-5) is a multifaceted compound with diverse applications in chemical synthesis, pharmaceuticals, and materials science. Its unique chemical structure endows it with valuable properties that make it an essential intermediate in various research and industrial processes. Ongoing research continues to uncover new applications and optimize synthetic methods for this important compound.